Cas no 16228-85-6 (1-Propanone,3-(3-azabicyclo[3.2.2]non-3-yl)-1-phenyl-, hydrochloride (1:1))

• Product name: 1-Propanone,3-(3-azabicyclo[3.2.2]non-3-yl)-1-phenyl-, hydrochloride (1:1)
• CAS No: 16228-85-6
• MF: C₁₇H₂₃NO^.CLH
• MW: 293.83200
• CID: 224362
• PubChem ID: 24189732

1-Propanone,3-(3-azabicyclo[3.2.2]non-3-yl)-1-phenyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,3-(3-azabicyclo[3.2.2]non-3-yl)-1-phenyl-, hydrochloride (1:1)
• 3-(3-azabicyclo[3.2.2]nonan-3-yl)-1-phenylpropan-1-one,hydrochloride
• NSC95517
• NSC-95517
• 16228-85-6
• DTXSID40637652
• 3-(3-Azabicyclo[3.2.2]nonan-3-yl)-1-phenylpropan-1-one--hydrogen chloride (1/1)

• Inchi： InChI=1S/C17H23NO/c19-17(16-4-2-1-3-5-16)10-11-18-12-14-6-7-15(13-18)9-8-14/h1-5,14-15H,6-13H2
• InChI Key： DNNLELARBSMKLF-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC=C1)CCN1CC2CCC(CC2)C1

Computed Properties

• Exact Mass: 293.15500
• Monoisotopic Mass: 293.155
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• Density: 1.049
• Boiling Point: 393.7°C at 760 mmHg
• Flash Point: 145.4°C
• Refractive Index: 1.544
• PSA: 20.31000
• LogP: 4.12130